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Compound of Interest

Compound Name: Bay-876

Cat. No.: B605960 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of BAY-876, a potent and selective GLUT1 inhibitor. Adherence to these procedures is

critical to ensure personnel safety and environmental compliance in a laboratory setting. The

information is based on general hazardous waste management principles and specific data

available for BAY-876.

Pre-Disposal Safety and Handling
Before beginning any procedure that involves BAY-876, it is imperative to review the complete

Safety Data Sheet (SDS) provided by the supplier.[1] This material should be considered

hazardous until further information is available.[1]

General Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Avoid Exposure: Do not ingest, inhale, or allow the compound to come into contact with

eyes, skin, or clothing.[1]

Hygiene: Wash hands and exposed skin thoroughly after handling.[1]

Use: This product is strictly for research purposes and is not intended for human or

veterinary diagnostic or therapeutic use.[1]
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BAY-876 Properties and Specifications
The following table summarizes key quantitative data for BAY-876, relevant for its handling,

storage, and disposal.

Property Data Citation(s)

Physical Form
Crystalline solid; white to beige

powder
[1]

Molecular Weight 496.4 g/mol [1]

Purity ≥98% (HPLC) [1][2]

Storage Temperature
Varies by supplier: -20°C, 2-

8°C, or +4°C
[1][2]

Stability ≥4 years at -20°C [1]

Solubility DMSO: ~25-30 mg/mL [1]

Dimethylformamide: ~30

mg/mL
[1]

Aqueous Buffer (1:2

DMSO:PBS, pH 7.2): ~0.33

mg/mL

[1]

Hazard Classification
WGK (Germany): 3 (Severely

hazardous to water)

Storage Class: 11

(Combustible Solids)

Experimental Protocol: Stock Solution Preparation &
Waste Management
A primary source of BAY-876 waste is from the preparation and use of solutions. The following

protocol details the preparation of a stock solution in DMSO, a common solvent for this

compound.[1][2]
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Methodology:

Preparation: Work in a chemical fume hood or designated area with appropriate ventilation.

Weighing: Accurately weigh the required amount of BAY-876 crystalline solid.

Dissolution: Add the solid to a sterile, appropriate container. Using a calibrated pipette, add

the desired volume of fresh, anhydrous DMSO to achieve the target concentration (e.g., 25

mg/mL).

Mixing: Cap the container and mix thoroughly by vortexing or sonicating until the solid is

completely dissolved, resulting in a clear solution.[3] Purging the solvent with an inert gas

before making the solution is also recommended.[1]

Waste Segregation:

Solid Waste: Any disposable materials contaminated with solid BAY-876 powder (e.g.,

weigh boats, contaminated gloves, paper towels) must be disposed of as solid hazardous

chemical waste.

Liquid Waste: Unused or expired stock solution must be disposed of as liquid hazardous

chemical waste. Do not store aqueous solutions for more than one day.[1]

Sharps Waste: Contaminated pipette tips, needles, or syringes used to transfer the

solution must be placed in a designated, puncture-resistant sharps container for

chemically contaminated sharps.[4]

Step-by-Step Disposal Procedures for BAY-876
As a hazardous chemical, BAY-876 and its associated waste must not be disposed of in

regular trash or down the drain.[5] All waste must be managed through your institution's

hazardous waste collection program, often managed by the Environmental Health and Safety

(EHS) department.[5][6]

Step 1: Identify and Segregate Waste Streams Properly segregate BAY-876 waste at the point

of generation to prevent dangerous chemical reactions and to ensure compliant disposal.[7]
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Solid Waste: Unused or expired solid BAY-876, and any labware (e.g., gloves, weigh papers,

paper towels) contaminated with the powder.

Liquid Waste: Unused or expired stock solutions (e.g., in DMSO) and any aqueous solutions

containing BAY-876.

Important: Do not mix incompatible waste streams. For example, never mix oxidizing acids

with organic chemicals like DMSO.[4]

Contaminated Labware:

Sharps: Needles, syringes, and pipette tips contaminated with BAY-876. Place these in a

dedicated, clearly labeled, puncture-proof container for chemically contaminated sharps.

[4]

Glassware: Non-disposable glassware (e.g., beakers, flasks) must be decontaminated

before reuse or disposal. Triple rinse with a suitable solvent (like acetone or ethanol), and

collect the rinseate as hazardous liquid waste.[5]

Step 2: Use Appropriate Waste Containers

Select containers that are compatible with the waste type. Plastic is often preferred for

chemical waste.[6][7]

Ensure containers are leak-proof and have securely closing lids.[7] Keep containers closed

at all times except when adding waste.[5]

Do not overfill containers. Leave adequate headspace (at least 10%) to prevent spills and

accommodate expansion.

Step 3: Label Hazardous Waste Containers

Label all waste containers clearly and immediately upon starting waste accumulation.[6]

The label must include:

The words "Hazardous Waste."
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The full chemical name of all contents (e.g., "BAY-876 in Dimethyl Sulfoxide"). Avoid

abbreviations or formulas.

The approximate concentration or percentage of each component.

The date when waste was first added to the container (accumulation start date).[4]

Step 4: Store Waste in a Satellite Accumulation Area (SAA)

Store waste containers in a designated SAA, which must be at or near the point of

generation.[6]

The SAA should be a secondary containment unit (such as a spill tray) to capture any

potential leaks.[7]

Segregate incompatible waste types within the SAA.

Step 5: Arrange for Disposal

Follow your institution's specific procedures for requesting a hazardous waste pickup from

the EHS office or equivalent department.[6]

Be aware of accumulation limits. Regulations often limit the storage of hazardous waste in

an SAA to a maximum of 55 gallons and for a period no longer than 12 months.[6][8]

Step 6: Decontaminate Empty Containers

A container that held BAY-876 is not considered "empty" until it has been properly

decontaminated.

Triple rinse the empty container with a solvent capable of removing the residue (e.g., DMSO,

acetone).[5]

Collect all three rinses (the "rinseate") and dispose of it as hazardous liquid waste.[5]

After triple-rinsing, deface or remove the original chemical label, and the container can

typically be disposed of as regular trash or recycled, per institutional policy.[5]
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Disposal Workflow Diagram

Figure 1. BAY-876 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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